4-(3-(tert-Butyldimethylsilyloxy)propoxy)-2-methoxybenzaldehyde

• Molecular Formula: C17H28O4Si
• Molecular Weight: 324.5 g/mol
• IUPAC Name: 4-[3-[tert-butyl(dimethyl)silyl]oxypropoxy]-2-methoxybenzaldehyde
• InChI: InChI=1S/C17H28O4Si/c1-17(2,3)22(5,6)21-11-7-10-20-15-9-8-14(13-18)16(12-15)19-4/h8-9,12-13H,7,10-11H2,1-6H3
• InChI Key: JSFJUSODLSVDRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCCOC1=CC(=C(C=C1)C=O)OC

Description

4-(3-(tert-Butyldimethylsilyloxy)propoxy)-2-methoxybenzaldehyde is a useful research compound. Its molecular formula is C17H28O4Si and its molecular weight is 324.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 4-hydroxy-2-methoxybenzaldehyde (10.0 g), (3-bromopropoxy)-tert-butyldimethylsilane (25.0 g), and potassium dicarbonate (13.6 g) in DMF (100 mL) was stirred at RT for 5 h. The mixture was diluted with water and extracted with EtOAc. And the combined organic solutions were washed with water and brine, dried and concentrated. The residue was purified by silica gel chromatography eluting with hexane/EtOAc to give 21.3 g of the subtitle compound as a yellow oil [as a mixture with (3-bromopropoxy)-tert-butyldimethylsilane].